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Compound of Interest

Compound Name: Lanthanum(III)iodide

Cat. No.: B8795739 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures and safety information for the handling and use of

anhydrous Lanthanum(III) Iodide (LaI₃). Adherence to these guidelines is crucial to ensure

personnel safety and maintain the integrity of the compound.

Product Information and Physical Properties
Anhydrous Lanthanum(III) Iodide is a white to off-white powder that is highly soluble in water

and hygroscopic.[1][2] It is an important precursor in various chemical syntheses.

Property Value References

Chemical Formula LaI₃ [3][4]

Molecular Weight 519.62 g/mol [3][4][5]

Appearance
White to off-white

powder/beads
[3][6]

Melting Point 772 °C [3][5]

Density 5.63 g/mL at 25 °C [3][5]

CAS Number 13813-22-4 [3][4][5]
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Safety Precautions and Hazard Information
Anhydrous LaI₃ is classified as an irritant and requires careful handling to avoid exposure.

Hazard Statements:

Causes skin irritation.[1][6]

Causes serious eye irritation.[1][6]

May cause respiratory irritation.[1][6]
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Hazard Description First Aid Measures References

Eye Contact
Causes serious eye

irritation.

Immediately flush

eyes with plenty of

water for at least 15

minutes, occasionally

lifting the upper and

lower eyelids. Seek

medical attention.

[1][3][6]

Skin Contact Causes skin irritation.

Flush skin with plenty

of water for at least 15

minutes while

removing

contaminated clothing

and shoes. Wash

clothing before reuse.

Seek medical

attention if irritation

persists.

[1][3][6]

Inhalation
Causes respiratory

tract irritation.

Remove from

exposure to fresh air

immediately. If not

breathing, give

artificial respiration. If

breathing is difficult,

give oxygen. Seek

medical attention.

[1][3][6]

Ingestion

May cause

gastrointestinal

irritation.

Do NOT induce

vomiting. Never give

anything by mouth to

an unconscious

person. Rinse mouth

with water. Seek

medical attention.

[1][3][6]
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Personal Protective Equipment (PPE):

Equipment Specification References

Eye Protection

Chemical safety goggles or

glasses compliant with OSHA's

29 CFR 1910.133 or European

Standard EN166.

[1][3]

Hand Protection
Appropriate chemical-resistant

gloves (e.g., Nitrile rubber).
[3][7]

Skin and Body Protection

Wear appropriate protective

clothing to prevent skin

exposure.

[1][3]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required when

dust is generated.

[3]

Storage and Handling Protocols
Due to its hygroscopic and reactive nature, specific storage and handling procedures are

mandatory.

Storage:

Store in a tightly closed container.[3]

Keep in a cool, dry, and well-ventilated area.[1][3]

Store under an inert gas such as argon.[1][8]

Store away from incompatible materials.[3]

Incompatible Materials:

Strong oxidizing agents[1][3]
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Strong acids[1]

Halogens[1]

Moisture[8]

Handling:

Handle under an inert atmosphere (e.g., argon) to prevent reaction with air and moisture.[1]

[8]

Use in a well-ventilated area or in a fume hood.[3]

Minimize dust generation and accumulation.[3]

Avoid contact with eyes, skin, and clothing.[3]

Wash hands thoroughly after handling.[1][3]

Spill Management and Waste Disposal
Spill Cleanup:

Ensure adequate ventilation.[3]

Wear appropriate personal protective equipment as outlined in Section 2.[3]

Avoid generating dust.[3]

Carefully sweep or vacuum the spilled material.[1][3]

Place the collected material into a suitable, labeled container for disposal.[1][3]

Waste Disposal:

Dispose of waste material in accordance with local, regional, and national regulations.[6][9]

Do not mix with other waste.[9]
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Handle uncleaned containers as you would the product itself.[9]

Experimental Protocol: Synthesis of a LaI₃(THF)₄
Complex
This protocol describes the synthesis of a photoluminescent Tetrahydrofuran (THF) complex of

Lanthanum(III) Iodide, a common starting material for various organometallic lanthanum

compounds.[2]

Materials:

Anhydrous Lanthanum(III) Iodide (LaI₃)

Anhydrous Tetrahydrofuran (THF)

Schlenk flask and line

Inert gas (Argon)

Magnetic stirrer and stir bar

Procedure:

Under an inert atmosphere of argon, place a known quantity of anhydrous LaI₃ into a dry

Schlenk flask containing a magnetic stir bar.

Add anhydrous THF to the flask via a cannula or syringe.

Stir the mixture at room temperature. The LaI₃ will dissolve to form the LaI₃(THF)₄ complex.

[2]

The resulting solution can be used directly for subsequent reactions or the complex can be

isolated by removing the solvent under vacuum.

Diagrams
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Anhydrous LaI₃ Handling Workflow

Preparation

Handling & Use

Cleanup & Storage Emergency Procedures

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Well-Ventilated Area
(Fume Hood)

Prepare Inert Atmosphere
(Glovebox or Schlenk Line)

Weigh LaI₃ Under
Inert Atmosphere

Transfer to Reaction Vessel

Perform Chemical Reaction

Decontaminate Glassware Spill Occurs Personnel Exposure

Dispose of Waste Properly

Store Unused LaI₃ in a
Tightly Sealed Container

Under Inert Gas

Follow Spill Cleanup Protocol Administer First Aid
and Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of anhydrous Lanthanum(III) Iodide.
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Logical Relationship of LaI₃ Hazards and Controls

Inherent Hazards

Control Measures

Desired Outcome

Hygroscopic Nature

Engineering Controls
(Fume Hood, Glovebox)

mitigated by

Reactivity with Air/Water

mitigated by

Irritant (Skin, Eyes, Respiratory)

Personal Protective Equipment
(Goggles, Gloves, Respirator)

mitigated by

Safe Handling & 
Personnel Protection

Administrative Controls
(SOPs, Training)

Click to download full resolution via product page

Caption: Relationship between LaI₃ hazards and corresponding control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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